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Compound of Interest

Compound Name: 4-(2-Aminopropyl)phenol

Cat. No.: B073377

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of 4-(2-aminopropyl)phenol, also
known as 4-hydroxyamphetamine (P-HA), with other principal metabolites of amphetamine.
The following sections detail their pharmacological activities, metabolic pathways, and the
experimental protocols used to derive these findings, offering a comprehensive resource for
researchers in pharmacology and drug development.

Introduction to Amphetamine Metabolism

Amphetamine undergoes extensive metabolism in the human body, primarily through two
oxidative pathways: aromatic hydroxylation and oxidative deamination.[1] The cytochrome
P450 enzyme CYP2DE6 is significantly involved in these transformations.[2][3] Aromatic
hydroxylation at the para position results in the formation of the pharmacologically active
metabolite 4-hydroxyamphetamine (P-HA).[1] Further metabolism of P-HA and other
amphetamine metabolites, such as norephedrine, leads to the production of 4-
hydroxynorephedrine (P-HNor). This guide will focus on a side-by-side comparison of P-HA
with its parent compound, amphetamine, and its key fellow metabolites: norephedrine and 4-
hydroxynorephedrine.

Metabolic Pathway of Amphetamine
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Amphetamine is metabolized via several key enzymatic steps. The primary routes involve
hydroxylation and deamination, leading to a variety of active and inactive compounds. The
enzyme CYP2D6 is a key player in the formation of 4-hydroxyamphetamine.[3] This metabolite
can then be further converted to 4-hydroxynorephedrine by dopamine (-hydroxylase.[4][5]
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Preparation

1. Culture HEK293 cells
expressing DAT, NET, or SERT

2. Load cells with
[3H]neurotransmitter

3. Wash cells to remove
extracellular radiolabel

Experiment

4. Incubate with test
compounds (e.g., P-HA)

5. Collect supernatant 6. Lyse remaining cells
(released neurotransmitter) (retained neurotransmitter)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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